![molecular formula C14H20N4O2 B5232389 4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide](/img/structure/B5232389.png)
4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide, also known as AMPA, is a chemical compound that belongs to the class of piperazinecarboxamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It is a selective agonist of the this compound receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes. This compound has been used in a wide range of studies, including investigations of the molecular mechanisms underlying synaptic transmission, the role of glutamate receptors in neurodegenerative diseases, and the development of novel therapeutics for neurological disorders.
Mechanism of Action
4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide acts as a selective agonist of the this compound receptor, which is a type of ionotropic glutamate receptor. Upon binding to the receptor, this compound induces a conformational change that leads to the opening of the ion channel and the influx of cations such as sodium and calcium into the postsynaptic neuron. This influx of ions leads to depolarization of the neuron and the generation of an excitatory postsynaptic potential (EPSP), which is the basis for synaptic transmission and the initiation of action potentials.
Biochemical and Physiological Effects
The activation of this compound receptors by this compound leads to a wide range of biochemical and physiological effects. These include the modulation of synaptic plasticity, the regulation of neuronal excitability, the induction of long-term potentiation (LTP) and long-term depression (LTD), and the regulation of gene expression. This compound has also been shown to have neuroprotective effects, including the prevention of glutamate-induced excitotoxicity and the reduction of oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide in lab experiments is its selectivity for the this compound receptor, which allows for the precise manipulation of synaptic transmission and the investigation of the molecular mechanisms underlying synaptic plasticity. However, one of the limitations of using this compound is its potential toxicity, particularly at high concentrations. Careful dosing and monitoring are required to ensure the safety of experimental subjects.
Future Directions
There are several potential future directions for the study of 4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide and its applications in scientific research. These include the development of novel this compound receptor modulators with improved selectivity and safety profiles, the investigation of the role of this compound receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's, and the development of novel therapeutics for neurological disorders based on the modulation of this compound receptor activity.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound that has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. Its selectivity for the this compound receptor and its ability to modulate synaptic plasticity make it a valuable tool for investigating the molecular mechanisms underlying synaptic transmission and the development of novel therapeutics for neurological disorders. While there are some limitations to its use, careful dosing and monitoring can ensure the safety of experimental subjects. There are also several potential future directions for the study of this compound and its applications in scientific research, which will undoubtedly lead to further insights into the workings of the brain and the development of new treatments for neurological disorders.
Synthesis Methods
The synthesis of 4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)-1-piperazinecarboxamide involves the reaction of 2-methylphenylpiperazine with ethyl 4-chloroacetoacetate, followed by the reaction of the resulting intermediate with ammonia. The final product is obtained by treating the resulting amide with acetic anhydride and pyridine. The overall yield of this synthesis method is around 50%.
properties
IUPAC Name |
4-(2-amino-2-oxoethyl)-N-(2-methylphenyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O2/c1-11-4-2-3-5-12(11)16-14(20)18-8-6-17(7-9-18)10-13(15)19/h2-5H,6-10H2,1H3,(H2,15,19)(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMXWEMYKBJQKMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CCN(CC2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.